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Compound of Interest

Compound Name: 2-Chloro-5-iodoaniline
CAS No.: 16604-98-1
Cat. No.: B579048
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-
Chloro-5-iodoaniline (CeHsCIIN), a halogenated aniline derivative of interest in synthetic
chemistry and drug discovery. The following sections detail its Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, along with standardized
protocols for data acquisition.

Spectroscopic Data Summary

The empirical formula for 2-Chloro-5-iodoaniline is CeHsCIIN, with a molecular weight of
approximately 253.47 g/mol .[1] The subsequent tables summarize the essential spectroscopic
data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. The *H and 3C NMR data for 2-Chloro-5-iodoaniline are presented below, typically
recorded in deuterated chloroform (CDClIs).
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Table 1: *H NMR Spectroscopic Data for 2-Chloro-5-iodoaniline

Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

7.52 d 8.4 Ar-H

6.73 d 24 Ar-H

6.47 dd J1=84,J2=24 Ar-H

4.15 S - -NH:2

Source: New Journal of Chemistry, Supporting Information[2]

Table 2: 13C NMR Spectroscopic Data for 2-Chloro-5-iodoaniline

Chemical Shift (d) ppm

147.9

139.8

135.3

120.1

114.4

81.2

Source: New Journal of Chemistry, Supporting Information[2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 2-Chloro-5-
iodoaniline, key vibrational frequencies are expected for the amine (N-H) and aromatic (C=C,
C-N, C-ClI, C-I) groups.

Table 3: Expected Key IR Absorption Bands for 2-Chloro-5-iodoaniline
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Vibrational Mode Expected Frequency Range (cm™?)
N-H Stretch (asymmetric/symmetric) ~3500 - 3300

C=C Stretch (aromatic) ~1620 - 1450

C-N Stretch ~1340 - 1250

C-CI Stretch ~850 - 550

C-| Stretch ~600 - 500

Mass Spectrometry (MS)

Mass spectrometry determines the molecular weight of a compound and can provide structural
information from fragmentation patterns. High-resolution mass spectrometry (HRMS) provides
a very accurate mass measurement.

Table 4: High-Resolution Mass Spectrometry (HRMS) Data for 2-Chloro-5-iodoaniline

lon Calculated m/z Found m/z

[CeHsCIIN+H]* 253.9233 253.9218

Source: New Journal of Chemistry, Supporting Information[2]

Experimental Protocols

The following are generalized protocols for the acquisition of the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of purified 2-Chloro-5-iodoaniline in
0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCIs), in a standard 5 mm NMR
tube.[3][4] Tetramethylsilane (TMS) can be used as an internal standard for referencing
chemical shifts to 0 ppm.[4]

e Instrumentation: Utilize a 300-600 MHz NMR spectrometer.[3]
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e 'H NMR Data Acquisition:
o Pulse Sequence: A standard single pulse sequence is typically used.[3]
o Number of Scans: Acquire 16-64 scans, depending on the sample concentration.[3]
o Relaxation Delay: Set a relaxation delay of 1-5 seconds.[3]
o Spectral Width: A typical spectral width is from -2 to 12 ppm.[3]
e 13C NMR Data Acquisition:
o Pulse Sequence: A proton-decoupled pulse sequence is standard.

o Number of Scans: A higher number of scans is generally required compared to 'H NMR,
often several hundred to thousands.

o Relaxation Delay: A relaxation delay of 2-5 seconds is common.

o Data Processing: The acquired Free Induction Decay (FID) is processed using a Fourier
transform. Phase and baseline corrections are then applied to the resulting spectrum.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy

e Sample Preparation:

o Solid Samples (KBr Pellet): Mix a small amount of 2-Chloro-5-iodoaniline with dry
potassium bromide (KBr) powder. Press the mixture into a transparent disk using a
hydraulic press.[3]

o Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto
the ATR crystal.[3]

e Instrumentation: Use a standard FTIR spectrometer.[3]
o Data Acquisition:

o Range: Record the spectrum from 4000 cm~1* to 400 cm~2.[3]
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o Resolution: A resolution of 4 cm~1 is typically sufficient.[3]
o Number of Scans: Co-add 16-32 scans to improve the signal-to-noise ratio.[3]

o Background Subtraction: Record a background spectrum of the empty sample holder or
ATR crystal, which is then subtracted from the sample spectrum.[3]

Mass Spectrometry (MS)

o Sample Preparation: Prepare a dilute solution of 2-Chloro-5-iodoaniline (1-10 pg/mL) in a
suitable solvent like methanol or acetonitrile. For positive ion mode, a small amount of an
acid such as formic acid (0.1%) can be added to facilitate protonation.[3]

e Instrumentation: An Electrospray lonization (ESI) mass spectrometer, often coupled with a
liquid chromatograph (LC-MS), is commonly used.[3]

o Data Acquisition:

o lonization Mode: Positive ion mode is common for anilines to observe the protonated
molecule, [M+H]*.[3]

o Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap analyzers can be used.[3]

o Data Collection: The sample solution can be directly infused into the ESI source or
injected into an LC system. The mass spectrum is acquired over a relevant mass-to-
charge (m/z) range.[3]

Workflow Visualization

The following diagram illustrates a typical workflow for the spectroscopic characterization of a
synthesized compound like 2-Chloro-5-iodoaniline.
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Caption: General workflow for the synthesis and spectroscopic characterization of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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